1-(2-Aminophenyl)cyclobutanecarbonitrile

• Molecular Formula: C11H12N2
• Molecular Weight: 172.23 g/mol
• IUPAC Name: 1-(2-aminophenyl)cyclobutane-1-carbonitrile
• InChI: InChI=1S/C11H12N2/c12-8-11(6-3-7-11)9-4-1-2-5-10(9)13/h1-2,4-5H,3,6-7,13H2
• InChI Key: XMYUOVVYIJAQNY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C#N)C2=CC=CC=C2N

Description

1-(2-Aminophenyl)cyclobutanecarbonitrile (CAS: 1314743-64-0) is a cyclobutane-based nitrile derivative featuring a 2-aminophenyl substituent. Its InChIKey is XMYUOVVYIJAQNY-UHFFFAOYSA-N, and it is commercially available from four suppliers . The compound’s structure combines a strained cyclobutane ring with a nitrile group and an ortho-aminophenyl moiety, making it a versatile intermediate in organic synthesis and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Aminophenyl)cyclobutanecarbonitrile can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method utilizes boron reagents and palladium catalysts under mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production methods for 1-(2-Aminophenyl)cyclobutanecarbonitrile are not extensively documented. the principles of large-scale organic synthesis, such as optimizing reaction conditions, using cost-effective reagents, and ensuring high yields, would apply.

Chemical Reactions Analysis

Types of Reactions

1-(2-Aminophenyl)cyclobutanecarbonitrile undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may yield amines or alcohols.

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Activity
Research indicates that compounds similar to 1-(2-Aminophenyl)cyclobutanecarbonitrile exhibit significant anticancer properties. For instance, derivatives containing cyclobutane rings have been shown to inhibit the proliferation of human myeloid leukemia cell lines, demonstrating effective cytotoxicity without harming normal cells . The rigid conformation of cyclobutane enhances binding affinity to biological targets, which is crucial for drug design.

Structure-Activity Relationship Studies
Studies on the structure-activity relationship (SAR) of related compounds suggest that modifications in the aromatic substituents can significantly impact biological activity. For example, variations in the substituents on the phenyl ring can lead to improved potency against cancer cell lines, indicating the importance of molecular design in developing effective therapeutics .

Neuroprotective Effects
Compounds with similar structures have been investigated for their neuroprotective effects. The presence of an amine group in 1-(2-Aminophenyl)cyclobutanecarbonitrile may contribute to its ability to cross the blood-brain barrier, making it a candidate for treating neurodegenerative diseases. Preliminary studies suggest that such compounds can modulate neuroinflammatory pathways, potentially offering therapeutic benefits .

Agrochemical Applications

Plant Growth Regulators
The compound has potential applications as a plant growth regulator. Research into cyclopropane derivatives indicates that they can modulate ethylene biosynthesis in plants, which is vital for regulating growth and development. In silico studies have shown that structurally related compounds can inhibit the enzyme responsible for ethylene production, suggesting a pathway for developing new agrochemicals .

Pesticidal Properties
There is emerging evidence that compounds with similar frameworks exhibit insecticidal and herbicidal properties. The unique electronic characteristics of cyclobutane derivatives allow them to interact effectively with biological systems in pests, providing a basis for developing environmentally friendly pesticides .

Materials Science Applications

Polymer Chemistry
The incorporation of 1-(2-Aminophenyl)cyclobutanecarbonitrile into polymer matrices has been explored due to its potential to enhance mechanical properties and thermal stability. The compound's structure allows for improved interaction with polymer chains, leading to enhanced performance characteristics in materials used for coatings and composites .

Nanomaterials Development
Recent studies have focused on using this compound as a building block for nanomaterials. Its unique properties can facilitate the formation of nanoscale structures with specific functionalities, such as targeted drug delivery systems or sensors for environmental monitoring. The ability to tailor the chemical structure opens avenues for innovative applications in nanotechnology .

Data Tables

Application Area	Key Findings	References
Medicinal Chemistry	Effective inhibition of cancer cell proliferation; neuroprotective potential
Agrochemicals	Modulation of ethylene biosynthesis; insecticidal properties
Materials Science	Enhanced mechanical properties in polymers; potential in nanomaterials

Case Studies

• Anticancer Compound Development
  A study demonstrated that derivatives of 1-(2-Aminophenyl)cyclobutanecarbonitrile showed promising activity against various cancer cell lines, leading to further exploration into their mechanism of action and optimization through SAR studies.
• Ethylene Biosynthesis Modulation
  In a series of experiments, newly synthesized cyclopropane derivatives were tested for their ability to inhibit 1-aminocyclopropane-1-carboxylate oxidase in Arabidopsis thaliana, showing significant promise as agricultural growth regulators.
• Nanotechnology Applications
  Research involving the integration of this compound into polymeric nanocarriers highlighted its potential for targeted delivery systems, showcasing improved bioavailability and efficacy of encapsulated drugs.

Mechanism of Action

The mechanism of action of 1-(2-Aminophenyl)cyclobutanecarbonitrile involves its interaction with specific molecular targets and pathways. While detailed mechanisms are not extensively documented, it is likely that the compound interacts with enzymes and receptors, influencing various biochemical processes.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Substituent Variations on the Phenyl Ring

The substituent on the phenyl ring significantly influences electronic, steric, and physicochemical properties. Key analogs include:

Halogen-Substituted Analogs

• It is regulated under HS code 2926909090 .

• 1-(4-Fluorophenyl)cyclobutanecarbonitrile :

  • Molecular Formula: C₁₁H₁₀FN
  • Molecular Weight: 175.20 g/mol
  • Fluorine’s electronegativity enhances stability and lipophilicity. Storage at 2–8°C is recommended .

Electron-Donating Substituents

• 1-(3,4-Dimethoxyphenyl)cyclobutanecarbonitrile (CAS: 147406-21-1): Molecular Formula: C₁₃H₁₅NO₂ Molecular Weight: 217.26 g/mol Methoxy groups at meta and para positions increase electron density, favoring electrophilic substitutions. Registered under MFCD10690051 .

Multi-Substituted Analogs

• 1-(4-Bromo-2-methoxyphenyl)cyclobutanecarbonitrile (CAS: 1314781-41-3):

  • Bromine (a leaving group) and methoxy substituents suggest utility in cross-coupling reactions or as a precursor in drug synthesis .

• 1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile (CAS: 84467-19-6):

  • Two chlorine atoms further deactivate the phenyl ring, reducing reactivity in electrophilic processes .

Cycloalkane Ring Variations

• Priced at €47.00/g .

Functional Group Modifications

• 1-(Dimethylamino)cyclobutanecarbonitrile (CAS: 176445-74-2): The dimethylamino group is more electron-rich than the aminophenyl group, increasing basicity and altering solubility .

Data Tables Summarizing Key Parameters

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications
1-(2-Aminophenyl)cyclobutanecarbonitrile	1314743-64-0	C₁₁H₁₁N₂	~171 (estimated)	2-aminophenyl	Versatile intermediate
1-(2-Chlorophenyl)cyclobutanecarbonitrile	28049-59-4	C₁₁H₁₀ClN	191.66	2-chlorophenyl	Regulated under HS 2926909090
1-(4-Fluorophenyl)cyclobutanecarbonitrile	-	C₁₁H₁₀FN	175.20	4-fluorophenyl	Requires cold storage
1-(3,4-Dimethoxyphenyl)...carbonitrile	147406-21-1	C₁₃H₁₅NO₂	217.26	3,4-dimethoxyphenyl	Electron-rich aromatic system
1-(4-Aminophenyl)cyclopentanecarbonitrile	115279-73-7	C₁₂H₁₃N₂	193.25	4-aminophenyl, cyclopentane	Higher stability, €47.00/g

Discussion of Research Findings and Implications

• Electronic Effects: The amino group in the target compound enhances electron density, favoring electrophilic substitutions, whereas halogenated analogs (Cl, F) exhibit reduced reactivity due to electron withdrawal .
• Steric and Strain Effects : Cyclobutane’s ring strain may increase reactivity in ring-opening reactions compared to cyclopentane derivatives .
• Functionalization Potential: The amino group in the target compound allows for derivatization (e.g., amide formation), while brominated analogs (e.g., CAS 1314781-41-3) are suited for Suzuki couplings .

Biological Activity

1-(2-Aminophenyl)cyclobutanecarbonitrile is a compound of interest due to its potential biological activities, particularly in the context of cancer treatment and angiogenesis inhibition. This article reviews the biological activity of this compound, focusing on its mechanisms, efficacy, and relevant case studies.

Chemical Structure

The structure of 1-(2-Aminophenyl)cyclobutanecarbonitrile can be represented as follows:

$$\text{C}_1\text{H}_1\text{N}_1\text{C}_1\text{C}_4\text{H}_4\text{N}_1$$

This compound features a cyclobutane ring attached to a phenyl group with an amino substitution, which is crucial for its biological activity.

1. Antitumor Activity

Research has indicated that compounds similar to 1-(2-Aminophenyl)cyclobutanecarbonitrile exhibit significant antitumor properties. The mechanism primarily involves the inhibition of angiogenesis, which is essential for tumor growth and metastasis. By blocking vascular endothelial growth factor (VEGF) receptor tyrosine kinase activity, these compounds prevent endothelial cell proliferation and subsequent tumor vascularization .

2. Induction of Apoptosis

In vitro studies have demonstrated that 1-(2-Aminophenyl)cyclobutanecarbonitrile can induce apoptosis in various cancer cell lines. This effect is mediated through the activation of caspases and modulation of Bcl-2 family proteins, leading to programmed cell death .

Table 1: Summary of Biological Activity Studies

Study	Cell Line	Concentration (µM)	Effect Observed
	LNCaP	10	Significant reduction in cell viability
	HeLa	5	Induction of apoptosis (caspase-3 activation)
	MCF-7	20	Inhibition of proliferation and migration

Case Study 1: Anticancer Properties

A study conducted on LNCaP prostate cancer cells showed that treatment with 1-(2-Aminophenyl)cyclobutanecarbonitrile at a concentration of 10 µM resulted in a significant decrease in cell viability compared to control groups. The study utilized both MTT assays and flow cytometry to assess apoptotic effects, confirming the compound's potential as an anticancer agent .

Case Study 2: Angiogenesis Inhibition

Another investigation focused on the compound's ability to inhibit angiogenesis in vivo. Using a mouse model with implanted tumors, researchers observed that administration of 1-(2-Aminophenyl)cyclobutanecarbonitrile led to reduced tumor size and decreased microvessel density, indicating effective suppression of angiogenic processes .